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Compound of Interest

Compound Name: BIBFO775

Cat. No.: B10752362

Essential Safety and Handling Guide for BIBF0775

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling BIBF0775. It offers procedural, step-by-step
guidance for safe operational workflow and disposal.

Hazard Identification and Classification

BIBFO0775 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects.[1] Adherence to strict safety protocols is mandatory to mitigate risks.

Hazard Class Category Hazard Statement
Acute toxicity, Oral 4 H302: Harmful if swallowed.
Acute aquatic toxicity 1 H400: Very toxic to aquatic life.

) ) o H410: Very toxic to aquatic life
Chronic aquatic toxicity 1 ] ]
with long lasting effects.

Data sourced from BIBF0O775
Material Safety Data Sheet.[1]

Personal Protective Equipment (PPE)
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The use of appropriate personal protective equipment is the primary line of defense against
exposure. While the specific level of PPE may vary based on the experimental conditions and
scale, the following are the minimum recommended standards for handling BIBF0775 powder
and solutions.

Recommended PPE for Handling BIBFQ775

Body Part Recommended Protection

A NIOSH-approved N95 or higher filtering
facepiece respirator should be used when
Respiratory handling the powder form to avoid inhalation of
dust.[2] For handling solutions, work in a well-
ventilated area or a chemical fume hood to

avoid breathing vapors or mists.[1]

Chemical-resistant gloves (e.g., nitrile) should
be worn at all times.[3][4][5][6] Inspect gloves for

Hands any tears or punctures before use. Change
gloves immediately if they become

contaminated.

Safety glasses with side shields or chemical
Eyes safety goggles are mandatory to protect against

splashes or airborne particles.[2][3][4][5]

A standard laboratory coat should be worn to

protect the skin and clothing.[5] For procedures

Body
with a higher risk of splashing, consider a
chemical-resistant apron or coveralls.
Feet Closed-toe shoes are required in the laboratory
ee

at all times.

Operational Plan: From Receipt to Use

A systematic approach to handling BIBF0775 is essential for maintaining a safe laboratory
environment. The following workflow outlines the key steps from receiving the compound to its
use in experimental procedures.
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Receiving and Storage

[ Receive Shipment ]
[ Inspect for Damage ]
[ Log in Inventory]

y

Store Appropriately
(-20°C powder, -80°C in solvent)
Handling angl Preparation

[ Don Appropriate PPE ]

Prepare Work Area
(Fume Hood)
Weigh Powder
[ Prepare Solution ]

Experimental Use

[ Conduct Experiment ]

[ Decontaminate Work Area ]

Click to download full resolution via product page

Caption: Workflow for the safe handling of BIBF0775 in a laboratory setting.
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Step-by-Step Handling Protocol

e Receiving and Inspection: Upon receipt, visually inspect the container for any signs of
damage or leakage.

e Inventory and Storage: Log the compound into your chemical inventory. Store the container
tightly sealed in a cool, well-ventilated area.[1] The powder form should be stored at -20°C,
while solutions should be stored at -80°C.[1]

e Donning PPE: Before handling, put on all required personal protective equipment as detailed
in the table above.

o Preparation of Work Area: All handling of BIBF0775 powder and volatile solutions should be
conducted in a certified chemical fume hood to ensure adequate ventilation.[1]

e Weighing and Solution Preparation: When weighing the powder, take care to avoid creating
and inhaling dust.[1] When preparing solutions, add the solvent to the powder slowly to
prevent splashing.

o Experimental Use: Follow your specific experimental protocol. Avoid eating, drinking, or
smoking in the laboratory.[1]

o Decontamination: After use, decontaminate all surfaces and equipment by scrubbing with a
suitable solvent like alcohol.[1]

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

First Aid Measures
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Exposure Route First Aid Procedure

Immediately flush eyes with large amounts of

water for at least 15 minutes, lifting the upper
Eye Contact and lower eyelids. Remove contact lenses if

present and easy to do. Seek prompt medical

attention.[1]

Remove contaminated clothing and rinse the
. affected skin area thoroughly with large
Skin Contact _ o
amounts of water.[1] Seek medical advice if

irritation develops.

Move the individual to fresh air immediately. If

breathing is difficult, administer oxygen or
Inhalation perform CPR if necessary. Avoid mouth-to-

mouth resuscitation.[1] Seek immediate medical

attention.

Do NOT induce vomiting.[1] Wash out the mouth
Ingestion with water and call a physician or poison control

center immediately.[1]

Accidental Release Measures

Evacuate: Evacuate non-essential personnel from the spill area.
e Ventilate: Ensure the area is well-ventilated.

» Contain: Prevent further leakage or spillage. Keep the product away from drains and water
courses.[1]

e Clean-up: For liquid spills, absorb with an inert, non-combustible material (e.g., diatomite,
universal binders).[1] For solid spills, carefully sweep or scoop up the material to avoid
creating dust.

» Dispose: Collect the spilled material and any contaminated absorbent into a sealed container
for disposal as hazardous waste.[1]
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Disposal Plan

BIBF0775 and its containers must be disposed of as hazardous waste.[1] Never dispose of this
chemical down the drain or in the regular trash.

Waste Collection
Collect Waste in
Designated Container
Label Container Clearly
(Chemical Name, Hazards)

:

Segregate from
Incompatible Wastes

Temporav Storage
Store in a Secure,
Ventilated Area

Final Disposal

Arrange for Pickup by
Approved Waste Disposal Service

Complete Waste
Disposal Manifest

Click to download full resolution via product page
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Caption: Disposal workflow for BIBF0775 waste.

Step-by-Step Disposal Protocol

Waste Collection: Collect all waste materials containing BIBF0775 (including empty
containers, contaminated PPE, and spill cleanup materials) in a dedicated, sealed, and
clearly labeled hazardous waste container.

Labeling: The waste container must be labeled with the chemical name "BIBF0775" and the
appropriate hazard warnings (e.qg., "Toxic," "Hazardous to the Aquatic Environment").

Storage: Store the sealed waste container in a designated, secure, and well-ventilated area,
away from incompatible materials such as strong acids, alkalis, and oxidizing agents.[1]

Disposal: Dispose of the contents and the container through an approved waste disposal
plant or a licensed hazardous waste management company.[1] Follow all local, state, and
federal regulations for hazardous waste disposal.[7][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling BIBFO775].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10752362#personal-protective-equipment-for-
handling-bibf0775]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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